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Compound of Interest

Metaphosphoric acid (HPO3),
Compound Name:
aluminum salt

Cat. No.: B080451

Introduction

Aluminum phosphate, particularly in the form of aluminum metaphosphate (Al(POs)s), serves
as a critical inorganic binder in the formulation of high-temperature insulating cements and
refractory materials.[1][2] These cements are essential in industries requiring materials with
excellent thermal stability, mechanical strength at elevated temperatures, and resistance to
chemical corrosion and thermal shock.[2] Aluminum phosphate binders are valued for their
ability to form strong ceramic bonds upon curing and firing, making them suitable for
applications such as furnace linings, kiln furniture, metal casting molds, and high-temperature
adhesives.[2][3]

The binding action originates from an acid-base reaction between a phosphoric acid source
and an aluminum source (like aluminum hydroxide or alumina), which, upon heating,
undergoes a series of dehydration and condensation reactions to form a durable, refractory
phosphate network.[4][5] Monoaluminum phosphate (MAP), or aluminum dihydrogen
phosphate (Al(Hz2POa4)3), is a common liquid precursor that transforms into aluminum
metaphosphate and finally to aluminum orthophosphate (AIPOa4) at higher temperatures,
creating a stable, sintered structure.[2][4]

Key Applications:

o Refractory Binder: Used to bond refractory aggregates like alumina, silica, and corundum for
castables and bricks.[3][4]
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» High-Temperature Coatings: Provides excellent adhesion and protection against corrosion
and abrasion at high temperatures.[2][6]

« Insulating Concretes: Forms the matrix for lightweight cellular concretes with working
temperatures up to 1600°C.[7][8]

e Specialty Ceramics: Employed in the fabrication of dental ceramics and special optical glass.

[1]°]

Performance and Properties Data

The following tables summarize the key physical, chemical, and mechanical properties of
aluminum phosphate-based cements as reported in scientific literature and technical
datasheets.

Table 1: Typical Properties of Aluminum Metaphosphate Binder

Property Value Source
Chemical Formula Al(PO3)s3 [10]
Appearance White Powder [10]
Assay (as Al(POs3)3) >98.0% [10]
Aluminum Oxide (Al203) >18.0% [10]
Phosphorus Pentoxide (P205) >75.0% [10]
Loss on Drying (700°C/1hr) <3.0% [10]

| Primary Use | High-temperature binder for special cement and refractory materials. [[1][10] |

Table 2: Mechanical Properties of Aluminum Phosphate-Bonded Refractory Concretes
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Material .
. Test Condition
Composition

Property Value Source

Cellular .
) Compressive
Concrete (600 After drying 1.52 MPa [7]
Strength
kg/m 3)
Cellular Concrete ) Compressive
After drying 2.18 MPa [7]
(700 kg/m 3) Strength
Cellular Concrete ) Compressive
After drying 2.65 MPa [7]
(800 kg/m 3) Strength
Cellular Concrete ) Compressive
After drying 2.01 MPa [7]
(900 kg/m 3) Strength
Metakaolin
Phosphate )
Compressive
Geopolymer Cured 28 days ~32 MPa [5]
Strength
(Al/lP = 1/3, 50%
HsPOa4)
Metakaolin
Phosphate )
Compressive
Geopolymer Cured 28 days ~25.5 MPa [5]
Strength
(Al/P = 1/3, 40%
HsPOa4)

| Phosphate Refractory Castable (Budit 6H additive) | Tested at 815°C | Hot Modulus of
Rupture (HMOR) | Reduced by 60% (due to liquid phase formation) |[4] |

Table 3: Example Formulations for Aluminum Phosphate-Based Materials
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o Binder Aggregates o Curing /
Application ) Additives o Source
System I Fillers Firing
. SiC, SiO2
High L. Held at
o (emissivity), CrOs
Emissivity Al(H2PO4)s . 500°C for 6 [6]
. Al203 (wear  (stabilizer)
Coating . hours
resistance)
Alumina
Aqueous Al-
(small
Phosphate )
) ] particle), Inert
Refractory solution with None Heated to at
Refractory N [11]
Cement excess - specified least 250°C
iller
HsPOa4 (P/Al )
(medium &
> 3)
coarse)
Amorphous Nano-silica,
Flame Al-Phosphate  hollow silica B
oron
Retardant (Al/P =1.2:1 beads, hollow ) Not specified [12]
) carbide
Coating from 50% glass
HsPOa4) microspheres

| Lightweight Cellular Concrete | Aluminum-magnesium-phosphate binder | Corundum waste,

used aluminum-chromium catalyst | Foaming agent | Fired up to 1000°C |[7] |

Experimental Protocols

Protocol 1: Preparation of Liquid Aluminum Phosphate Binder

This protocol describes the synthesis of a liquid monoaluminum phosphate (MAP) solution, a

common precursor for aluminum phosphate cements.

» Reagent Preparation:

o Prepare an aqueous solution of orthophosphoric acid (HsPOa4) at the desired concentration

(e.g., 40-60 wt%) by diluting a concentrated stock (e.g., 85 wt%) with deionized water.[5]

Chilling the acid and water prior to mixing can help control the exothermic dilution.[11]
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» Reaction Setup:

o Place the diluted phosphoric acid solution in a beaker on a heated magnetic stir plate.
e Synthesis:

o Heat the phosphoric acid solution to a controlled temperature (e.g., 60-85°C).[5][12]

o Slowly add a source of aluminum, such as aluminum hydroxide (Al(OH)s3) powder, to the
heated acid while stirring continuously (e.g., 300-500 r/min).[5][12] The amount of Al(OH)3
should be calculated to achieve the target Al/P molar ratio (e.g., 1/3).[5]

o Continue stirring at temperature for a specified duration (e.g., 10 minutes or until the
solution becomes clear and viscous) to ensure complete dissolution and reaction.[5][12]

e Cooling and Storage:
o Turn off the heat and allow the resulting viscous liquid binder to cool to room temperature.

o Store the solution in a sealed container for at least 24 hours before use to allow it to
stabilize.[5]

o Safety Note: Always handle phosphoric acid with appropriate personal protective
equipment (PPE), including gloves and safety glasses. The reaction with aluminum
hydroxide is exothermic.

Protocol 2: Formulation and Mixing of High-Temperature Insulating Cement

This protocol details the process of combining the liquid binder with solid components to create
a cement paste.

o Component Preparation:

o Ensure all solid components (refractory aggregates, fillers) are dry and have the desired
particle size distribution. Common aggregates include calcined alumina, silica, corundum
waste, or fire clay.[6][7][8][11]

e Dry Mixing:
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o In a separate container, thoroughly mix all dry components to ensure a homogenous
powder. This includes the primary aggregate, fillers (e.g., hollow glass microspheres for
insulation), and any setting agents or hardeners.[3][12]

o Wet Mixing:

o Slowly add the prepared liquid aluminum phosphate binder (from Protocol 1) to the dry
mixture.

o Mix thoroughly using a mechanical mixer until a uniform, workable paste or slurry is
formed. The consistency can be adjusted by varying the liquid-to-solid ratio.

o Application:

o The resulting cement paste can be cast, troweled, or applied as a coating. It should be
used promptly as the setting reaction begins at room temperature.[5]

Protocol 3: Curing and Firing Schedule

This protocol outlines the critical heat treatment steps required to develop the final ceramic
bond and mechanical properties.

« Initial Setting/Curing:
o Allow the cast cement to set at ambient temperature or in a controlled environment.

o For accelerated strength development, maintain the cement at a constant low
temperature, typically between 90-110°C, for 4 to 24 hours.[3] This step forms initial
hydration bonds.

e Drying:

o Gradually heat the cured cement to a temperature between 350-500°C to drive off free
and chemically bound water.[3] This stage is crucial for developing high bending
resistance, compression resistance, and hydration resistance.[3] During this phase,
monoaluminum phosphate begins to convert to aluminum metaphosphate.[4]

 Sintering/Firing:
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o For final ceramic bond formation, heat the material to a higher temperature. The formation
of stable, refractory aluminum orthophosphate (AIPOa4) and sintering occurs at
temperatures above 800°C, with final working temperatures reaching up to 1600°C
depending on the aggregate used.[4][7]

Visualizations

The following diagrams illustrate the key processes involved in the preparation and chemical
transformation of aluminum phosphate cements.

Caption: Workflow for preparing and testing aluminum phosphate cement.

Caption: Thermal transformation pathway of aluminum phosphate binder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Aluminum Metaphosphate in High-
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[https://www.benchchem.com/product/b080451#using-aluminum-metaphosphate-in-high-
temperature-insulating-cements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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